Cas no 78195-30-9 (PIRIMICARB-DESAMIDO-DESMETHYL)

• Product Name: PIRIMICARB-DESAMIDO-DESMETHYL
• CAS No: 78195-30-9
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 1005241
• PubChem ID: 135401759
• Update Time: 2025-07-27

PIRIMICARB-DESAMIDO-DESMETHYL Chemical and Physical Properties

Names and Identifiers

• PIRIMICARB-DESAMIDO-DESMETHYL
• 2-methylamino-5,6-dimethyl-4-hydroxypyrimidine
• 5,6-dimethyl-2-(methylamino)-1H-pyrimidin-4-one
• 4(1H)-Pyrimidinone, 5,6-dimethyl-2-(methylamino)-
• 5,6-dimethyl-2-(methylamino)pyrimidin-4-ol
• 4(1H)-Pyrimidinone, 5,6-dimethyl-2-(methylamino)- (9CI); 5,6-Dimethyl-2-(methylamino)-4(3H)-pyrimidinone; 2-Methylamino-5,6-dimethyl-4-hydroxypyrimidine
• pirimicarb TP2
• 5,6-Dimethyl-2-(methylamino)pyrimidin-4(1H)-one
• NS00066867
• 2-methylamino-4-hydroxy-5,6-dimethylpyrimidine
• R034865
• AKOS010520485
• EN300-705746
• 4,5-dimethyl-2-(methylamino)-1H-pyrimidin-6-one
• DTXSID60228829
• 78195-30-9
• 5,6-dimethyl-2-methylamino-1H-pyrimidin-4-one

• Inchi： 1S/C7H11N3O/c1-4-5(2)9-7(8-3)10-6(4)11/h1-3H3,(H2,8,9,10,11)
• InChI Key： IFOLNWVBRSCJOJ-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)N=C(NC)N1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.5Ų

Additional information on PIRIMICARB-DESAMIDO-DESMETHYL

Recent Advances in the Study of PIRIMICARB-DESAMIDO-DESMETHYL (CAS: 78195-30-9) in Chemical Biology and Pharmaceutical Research

PIRIMICARB-DESAMIDO-DESMETHYL (CAS: 78195-30-9) is a derivative of pirimicarb, a well-known carbamate insecticide. Recent studies have focused on its potential applications in chemical biology and pharmaceutical research, particularly in the context of its metabolic pathways, environmental fate, and possible therapeutic uses. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications.

One of the key areas of investigation has been the metabolic transformation of pirimicarb into PIRIMICARB-DESAMIDO-DESMETHYL. Studies using advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy have elucidated the structural modifications that occur during this transformation. These findings are critical for understanding the environmental persistence and biodegradability of pirimicarb derivatives, which has implications for agricultural and environmental safety.

In addition to its environmental significance, PIRIMICARB-DESAMIDO-DESMETHYL has garnered attention for its potential pharmacological properties. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that PIRIMICARB-DESAMIDO-DESMETHYL showed moderate activity against acetylcholinesterase, a target for Alzheimer's disease therapy. However, further in vivo studies are needed to validate these findings and explore its therapeutic potential.

The synthesis and characterization of PIRIMICARB-DESAMIDO-DESMETHYL have also been a focus of recent research. A study published in Tetrahedron Letters (2022) described a novel synthetic route for this compound, emphasizing its scalability and purity. The researchers utilized green chemistry principles to minimize environmental impact, which aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Another intriguing aspect of PIRIMICARB-DESAMIDO-DESMETHYL is its role as a biomarker for pirimicarb exposure. Epidemiological studies have detected this compound in human urine samples, suggesting its utility in monitoring occupational or environmental exposure to pirimicarb. This application is particularly relevant for agricultural workers and populations living near pesticide-treated areas, as it provides a non-invasive method for exposure assessment.

Despite these advancements, several challenges remain. The lack of comprehensive toxicological data on PIRIMICARB-DESAMIDO-DESMETHYL limits its broader application. Recent efforts by regulatory agencies and academic institutions aim to address this gap through systematic toxicity profiling. For example, a collaborative study between the Environmental Protection Agency (EPA) and several universities is currently investigating the compound's acute and chronic effects on model organisms.

In conclusion, PIRIMICARB-DESAMIDO-DESMETHYL (CAS: 78195-30-9) represents a compound of growing interest in both environmental and pharmaceutical research. Its unique chemical properties and potential biological activities make it a promising candidate for further investigation. Future studies should focus on elucidating its mechanisms of action, optimizing its synthesis, and evaluating its safety profile to unlock its full potential in various applications.